Cas no 1932499-00-7 (tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate is a chiral piperidine derivative featuring both amino and fluoro substituents at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection for further functionalization. Its stereospecific (3R,4R) configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The fluorine substitution introduces unique electronic and steric properties, potentially improving metabolic stability and binding affinity in drug candidates. This compound is typically employed in medicinal chemistry research, offering precise control over stereochemistry and reactivity. High purity and well-defined stereochemistry ensure reproducibility in synthetic routes.

tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate structure

1932499-00-7 structure

Product Name:tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate

CAS No:1932499-00-7

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD23106310

CID:4630014

PubChem ID:72207665

Update Time:2025-06-06

tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate
- (3r,4r)-rel-3-amino-1-boc-4-fluoropiperidine
- (3R,4R)-rel-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
- trans-1-Boc-4-fluoropiperidin-3-amine
- AMY35725
- YAC56730
- PB35133
- SB10634
- SB10635
- (3R,4R)-1-Boc-3-amino-4-fluoropiperidine
- P17119
- A889219
- tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-
- t-Butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carb
- (3R,4R)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- 1273567-30-8
- AKOS025289589
- (3R,4R)-rel-tert-Butyl3-amino-4-fluoropiperidine-1-carboxylate
- 1932499-00-7
- Trans-tert-butyl 3-amino-4-fluoropiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- t-Butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate
- P17870
- tert-butyl trans-3-amino-4-fluoropiperidine-1-carboxylate
- SCHEMBL23130507
- DB-144707
- AS-53790
- MFCD23106310
- CS-0058598
- (3R,4R)-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
- trans-1-Boc-3-Amino-4-Fluoropiperidine
- WS-02783
- MDL： MFCD23106310
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-7(11)8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
- InChI Key： CVHJEFDRBTZVEL-HTQZYQBOSA-N
- SMILES： F[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.6

tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate Pricemore >>

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